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Compound of Interest

Compound Name: 4-Ethylbenzoyl chloride

Cat. No.: B099604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethylbenzoyl chloride (CAS No.

16331-45-6), a pivotal chemical intermediate in various fields, including pharmaceuticals and

agrochemicals. This document details its chemical and physical properties, synthesis protocols,

key reactions, and safety and handling procedures to support its effective and safe use in

research and development.

Chemical and Physical Properties
4-Ethylbenzoyl chloride is an aromatic acyl chloride characterized by an ethyl group at the

para position of the benzoyl chloride moiety.[1] It typically appears as a colorless to pale yellow

liquid with a distinct pungent and irritating odor.[1] It is a moisture-sensitive compound that

readily undergoes hydrolysis.[1]

Identifiers and General Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b099604?utm_src=pdf-interest
https://www.benchchem.com/product/b099604?utm_src=pdf-body
https://www.benchchem.com/product/b099604?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 16331-45-6 [1][2][3][4]

EC Number 240-404-6 [3][5]

Molecular Formula C₉H₉ClO [1][6]

Linear Formula C₂H₅C₆H₄COCl [3]

Molecular Weight 168.62 g/mol [1][3][5][6]

Appearance
Clear, colorless to light yellow

liquid
[1][7]

Odor Pungent, irritating [1]

Physicochemical Data
Property Value Conditions Reference

Density 1.147 g/mL at 25 °C [2][3][7]

Boiling Point 235-236 °C (lit.) [2][3]

Refractive Index n20/D 1.5479 (lit.) [2][3]

Flash Point 113 °C closed cup [8]

Vapor Pressure 0.05 mmHg at 25 °C [2]

Solubility

Insoluble in water;

Soluble in ethanol,

acetone, toluene,

chloroform

[1]

Synthesis and Manufacturing
The primary method for synthesizing 4-Ethylbenzoyl chloride involves the chlorination of 4-

ethylbenzoic acid. This reaction effectively replaces the hydroxyl group of the carboxylic acid

with a chlorine atom.[1]
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Experimental Protocol: Synthesis from 4-Ethylbenzoic
Acid
A common laboratory and industrial synthesis method utilizes thionyl chloride (SOCl₂) as the

chlorinating agent.[1]

Objective: To synthesize 4-Ethylbenzoyl chloride from 4-ethylbenzoic acid.

Materials:

4-Ethylbenzoic acid

Thionyl chloride (SOCl₂) or Phosphorus pentachloride (PCl₅)[1]

Toluene (or another suitable inert solvent)

Reaction kettle/flask with a reflux condenser and dropping funnel

Heating mantle

Distillation apparatus

Procedure:

Charge the reaction kettle with toluene and 4-ethylbenzoic acid.[1]

Warm the mixture to approximately 60 °C while stirring.[1]

Slowly add thionyl chloride dropwise to the reaction mixture.[1]

After the addition is complete, increase the temperature and allow the reaction to proceed

under reflux for approximately 2 hours.[1] The reaction evolves hydrogen chloride (HCl) and

sulfur dioxide (SO₂) gases, which must be scrubbed.

After the reaction is complete, cool the mixture.

Distill off the toluene under reduced pressure.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://www.benchchem.com/product/b099604?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The final product, 4-Ethylbenzoyl chloride, is then purified by distillation under reduced

pressure.[1]

Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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